Cas no 75-13-8 (isocyanic acid)

isocyanic acid Properties

Names and Identifiers

• isocyanic acid
• HNCO
• Hydrogen isocyanate
• Polyisocyanates
• Isocyanic acid(6CI,8CI,9CI)
• imino-ketone
• isocianic acid
• isocyansaeure
• isozyansaeure
• oxidoazanediidocarbon
• Q27110285
• H N C O
• FT-0745767
• Q25774
• OWIKHYCFFJSOEH-UHFFFAOYSA-N
• 75-13-8
• CHEBI:29202
• QKG6U31925
• HN=C=O
• ISOCYANIC ACID [MI]
• Epitope ID:122970
• [C(NH)O]
• DTXSID9073884
• UNII-QKG6U31925
• DTXSID00176936
• DB-011759
• +Expand

• InChIKey： OWIKHYCFFJSOEH-UHFFFAOYSA-N
• Inchi： InChI=1S/CHNO/c2-1-3/h2H
• SMILES： N=C=O

Computed Properties

• Exact Mass: 43.00580
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 43.005814
• Heavy Atom Count: 3
• Complexity: 27.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 40.9

Experimental Properties

• LogP: 0.00070
• PSA: 40.92000
• Refractive Index: 1.4300 (estimate)
• Boiling Point: 41.91°C (rough estimate)
• Melting Point: -86 °C
• Density: 1.04

isocyanic acid Security Information

isocyanic acid Customs Data

• HS CODE：2933699090
• Customs Data：

  China Customs Code:

  2933699090

  Overview:

  2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%